Cas no 918505-61-0 (BRAF inhibitor)

• Product Name: BRAF inhibitor
• CAS No: 918505-61-0
• MF: C₂₂H₁₈F₂N₄O₃S
• MW: 456.465130329132
• MDL: MFCD24369584
• CID: 821318
• Update Time: 2025-06-13

BRAF inhibitor Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluoro-3-(5-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)phenyl)propane-2-sulfinamide
• 2-PROPANESULFONAMIDE, N-[2,4-DIFLUORO-3-[[5-(3-PYRIDINYL)-1H-PYRROLO[2,3-B]PYRIDIN-3-YL]CARBONYL]PHENYL]-
• BRAF inhibitor
• B-Raf inhibitor
• N-(2,4-Difluoro-3-(5-(pyridin-3-yl)-1H-pyrrolo[2,3-b]-pyridine-3-carbonyl)phenyl)propane-2-sulfinamide
• N-[2,4-Difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]-2-propanesulfonamide
• PLX4032
• N-[2,4-Difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]-2-propanesulfonamide (ACI)
• propane-2-sulfonamide N-(2,4-difluoro-3-((5-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-3-yl)carbonyl)-phenyl)
• PLX-4032(RG7204)
• PLX 4032
• ZELBORAF.(R).
• N-(2,4-Difluoro-3-(5-(pyridin-3-yl)-1H-pyrrolo[2,3-b]-pyridine-3-carbonyl)phenyl)propane-2-sulfin

• MDL： MFCD24369584
• Inchi： 1S/C22H18F2N4O3S/c1-12(2)32(30,31)28-18-6-5-17(23)19(20(18)24)21(29)16-11-27-22-15(16)8-14(10-26-22)13-4-3-7-25-9-13/h3-12,28H,1-2H3,(H,26,27)
• InChI Key： SUNCACOTKLUNHD-UHFFFAOYSA-N
• SMILES： CC(S(NC1=CC=C(F)C(C(C2C3=CC(C4=CC=CN=C4)=CN=C3NC=2)=O)=C1F)(=O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.45
• Solubility: DMSO：50 mg/mL（109.54 mM；需要超声波）
• pka: 6.54±0.10(Predicted)

BRAF inhibitor Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on BRAF inhibitor

Introduction to BRAF Inhibitor (CAS No. 918505-61-0) in Modern Oncology

The field of oncology has witnessed significant advancements with the development of targeted therapies, particularly in the realm of BRAF inhibitors. One such compound, identified by its Chemical Abstracts Service (CAS) number 918505-61-0, has emerged as a promising agent in the treatment of cancers driven by BRAF mutations. This introduction delves into the properties, mechanisms of action, and recent research developments surrounding this BRAF inhibitor, highlighting its potential in revolutionizing cancer therapy.

BRAF inhibitors are a class of small-molecule drugs designed to specifically target and inhibit the activity of the BRAF kinase, a key player in the MAPK signaling pathway. Mutations in the BRAF gene, most commonly the V600E variant, are found in a subset of cancers, particularly melanoma and certain types of colorectal cancer. The overactivation of this kinase leads to uncontrolled cell proliferation and survival, making it a rational target for therapeutic intervention.

The compound with the CAS number 918505-61-0 represents a novel BRAF inhibitor that has garnered attention for its efficacy and selectivity. Unlike earlier generations of inhibitors that often suffered from issues like paradoxical activation of the MAPK pathway, this compound has been engineered to overcome such limitations. Its molecular structure is meticulously designed to bind to the ATP-binding site of the BRAF kinase, thereby preventing its activation and downstream signaling.

Recent studies have highlighted the significance of this BRAF inhibitor in preclinical models. In vitro assays have demonstrated its ability to effectively inhibit tumor cell proliferation in cell lines harboring BRAF mutations. Furthermore, animal studies have shown promising results, with significant tumor regression observed in mouse models of melanoma and colorectal cancer. These findings underscore the potential of this compound as a viable therapeutic option for patients with BRAF-mutated cancers.

The clinical development of this BRAF inhibitor has been swift, with several Phase II trials already underway. Early-phase data suggests that it exhibits a favorable safety profile, with manageable side effects such as rash and hyperpigmentation. Importantly, preliminary results indicate that patients who have progressed on prior therapies or have developed resistance to other BRAF inhibitors may still respond to this novel agent.

One of the most intriguing aspects of this BRAF inhibitor is its potential to be used in combination therapies. Emerging research indicates that pairing it with other targeted agents or immunotherapy can lead to synergistic effects, enhancing overall treatment outcomes. For instance, studies have shown that combining this BRAF inhibitor with anti-PD-1 antibodies can improve response rates and prolong progression-free survival in patients with metastatic melanoma.

The development of resistance remains a significant challenge in the treatment of cancers driven by BRAF mutations. However, ongoing research into this compound suggests that it may offer advantages over existing therapies in terms of resistance management. Mechanistic studies have revealed that it can induce apoptosis in cells that develop resistance to other BRAF inhibitors, providing a potential solution to this critical issue.

The future direction for this BRAF inhibitor, identified by CAS number 918505-61-0, lies in further clinical investigation and optimization. Ongoing trials aim to evaluate its efficacy in broader patient populations and explore novel combination strategies. Additionally, efforts are underway to develop next-generation inhibitors that can overcome existing limitations and improve upon the current generation's success.

In conclusion, the advent of highly selective and potent BRAF inhibitors, such as the one represented by CAS number 918505-61-0, marks a significant milestone in oncology research. Its ability to effectively target tumors driven by BRAF mutations holds immense promise for patients suffering from these aggressive forms of cancer. As research continues to uncover new insights into its mechanism of action and potential applications, it is poised to become a cornerstone therapy in the management of BRAF-mutated cancers.